Cas no 15158-62-0 (Ruthenium(2+),tris(2,2'-bipyridine-kN1,kN1')-, (OC-6-11)-)

Ruthenium(2+),tris(2,2'-bipyridine-kN1,kN1')-, (OC-6-11)- structure
15158-62-0 structure
Product Name:Ruthenium(2+),tris(2,2'-bipyridine-kN1,kN1')-, (OC-6-11)-
CAS No:15158-62-0
MF:C30H24N6Ru
MW:569.621765136719
CID:120836
PubChem ID:65240
Update Time:2025-04-18

Ruthenium(2+),tris(2,2'-bipyridine-kN1,kN1')-, (OC-6-11)- Chemical and Physical Properties

Names and Identifiers

    • Ruthenium(2+),tris(2,2'-bipyridine-kN1,kN1')-, (OC-6-11)-
    • 2-pyridin-2-ylpyridine,ruthenium(2+)
    • tris(2,2'-bipyridine)ruthenium II
    • Tris(2,2'-bipyridyl)ruthenium(Ⅱ) Dichroride n-Hydrate
    • Ru(II)-Tris(bipyridyl)
    • Ruthenium II tris(2,2'-bipyridine)
    • Ruthenium(2+), tris(2,2'-bipyridine-N,N')-, (OC-6-11)-
    • Tris(2,2'-bipyridyl)ruthenium(ii)
    • (Ru(bpy)3)
    • Q27123697
    • 15158-62-0
    • Tris(bipyridine)ruthenium(II)
    • tris(2,2'-bipyridine)ruthenium(II)
    • tris(2,2/'-bipyridine)ruthenium II
    • 2-pyridin-2-ylpyridine;ruthenium(2+)
    • Inchi: 1S/3C10H8N2.Ru/c3*1-3-7-11-9(5-1)10-6-2-4-8-12-10;/h3*1-8H;/q;;;+2
    • InChI Key: HNVRWFFXWFXICS-UHFFFAOYSA-N
    • SMILES: [Ru+2].N1C=CC=CC=1C1C=CC=CN=1.N1C=CC=CC=1C1C=CC=CN=1.N1C=CC=CC=1C1C=CC=CN=1

Computed Properties

  • Exact Mass: 570.110585g/mol
  • Monoisotopic Mass: 570.110585g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 3
  • Complexity: 120
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.3Ų
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